Cas no 71735-20-1 (Propanoic acid,3-(dibutylamino)-2-methyl-, methyl ester)

• Product Name: Propanoic acid,3-(dibutylamino)-2-methyl-, methyl ester
• CAS No: 71735-20-1
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 565793
• PubChem ID: 3018249
• Update Time: 2025-04-19

Propanoic acid,3-(dibutylamino)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(dibutylamino)-2-methyl-, methyl ester
• methyl 3-(dibutylamino)-2-methylpropanoate
• methyl 3-(dibutylamino)-2-methylpropionate
• NS00061923
• DTXSID40992354
• SCHEMBL18916915
• EINECS 275-932-6
• AKOS008962818
• 71735-20-1

• Inchi： 1S/C13H27NO2/c1-5-7-9-14(10-8-6-2)11-12(3)13(15)16-4/h12H,5-11H2,1-4H3
• InChI Key： JWMZBTCOXOGERJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CN(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 229.20431
• Monoisotopic Mass: 229.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54